N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H13NO2S2/c17-15(14-6-3-9-20-14)16-10-11(12-4-1-7-18-12)13-5-2-8-19-13/h1-9,11H,10H2,(H,16,17)
• InChI Key: CVPGPUPDBKYZKT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC=CS2)C3=CC=CS3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol

Description

“N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide” is a complex organic compound that contains furan and thiophene rings. Thiophene-based analogs, such as this compound, have been of interest to a growing number of scientists as potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Common synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Scientific Research Applications

Synthesis and Characterization

. These methods are crucial for confirming the structure and purity of the compound, which is essential for its application in further research.

Future Directions

Thiophene-based analogs continue to be a focus of research due to their potential as biologically active compounds. Future research may focus on improving the synthesis of these compounds, studying their biological effects in more detail, and developing new applications for these compounds in medicinal chemistry.